3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione

• CAS: 18100-17-9
• Molecular Formula: C25H26O3
• Molecular Weight: 374.5 g/mol
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)CCCC3=C(C4=CC=CC=C4C(=O)C3=O)O
• InChI: InChI=1S/C25H26O3/c26-23-20-10-4-5-11-21(20)24(27)25(28)22(23)12-6-7-17-13-15-19(16-14-17)18-8-2-1-3-9-18/h4-5,10-11,13-16,18,26H,1-3,6-9,12H2
• InChIKey: ZGXOROLZOSNLNM-UHFFFAOYSA-N

Researchers studying atovaquone-resistant T. gondii require chemical probes with distinct binding modes. NSC 113455 addresses this as a validated bc1 inhibitor (IC50 0.10 μM) with an extended cyclohexylphenylpropyl side chain, offering a differentiated scaffold for probing resistance mechanisms. Its documented metabolic vulnerability-4-hydroxylation of the cyclohexyl ring-makes it an ideal substrate for metabolic soft-spot analysis. - Validated T. gondii bc1 inhibitor with a side-chain profile distinct from atovaquone. - Enables isogenic metabolic comparison systems to quantify hepatic clearance contributions. - Structurally related to the MenA inhibitor chemotype for TB scaffold-hopping programs.

NSC 113455: Chemical Identity and Research Identifiers

The compound 3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione, cataloged under CAS 18100-17-9 and formerly designated as NSC 113455 (NSC55) by the National Cancer Institute, is a synthetic 2-hydroxy-1,4-naphthoquinone derivative [1]. It belongs to the hydroxynaphthoquinone class, which includes clinically significant antiprotozoal agents such as atovaquone. The molecule features a cyclohexylphenyl group appended to the 3-position of the naphthoquinone core via a propyl linker, creating a highly lipophilic structure (calculated molecular weight 374.47 g/mol) . This compound has been explicitly investigated for its antiparasitic properties, demonstrating potent in vitro activity against the intracellular protozoan Toxoplasma gondii [1].

Reported anti-Toxoplasma screening context

Hydroxynaphthoquinone SAR probe

Metabolic soft-spot studies (cyclohexyl hydroxylation)

• [1] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source

Why NSC 113455 Cannot Be Replaced by Generic Naphthoquinones

Generic substitution among 2-hydroxy-1,4-naphthoquinones is precluded by sharp structure-activity divergences arising from the 3-alkyl substituent. The pharmacological and toxicological profile of this class is exquisitely sensitive to side-chain composition. For instance, while the parent 2-hydroxy-1,4-naphthoquinone and its simple 3-methyl or 3-ethyl congeners provoke severe haemolytic anaemia and renal tubular necrosis in rats, elongation of the 3-alkyl chain markedly attenuates this toxicity [1]. Furthermore, the specific cyclohexylphenylpropyl motif of NSC 113455 imparts a distinct metabolic fate: hydroxynaphthoquinones containing a cyclohexyl moiety are primarily metabolized via hydroxylation at the 4-position of the cyclohexyl ring, generating secondary alcohol metabolites with reduced antiparasitic activity [2]. In contrast, atovaquone's 4-chlorophenylcyclohexyl group is not subject to the same metabolic pathway [2]. This divergence in metabolic vulnerability means that potency measurements alone cannot predict in vivo persistence, requiring procurement decisions to be based on side-chain-specific evidence rather than core scaffold similarity.

Side-chain toxicity

Simple 3-alkyl congeners cause haemolytic anaemia; side-chain composition alters toxicity profile.

Metabolic pathway divergence

Cyclohexyl ring undergoes 4-hydroxylation distinct from atovaquone, altering activity persistence.

In vivo persistence

Potency measurements alone may not predict in vivo activity; side-chain-specific evidence required.

• [1] Munday R, Smith BL, Munday CM. Comparative toxicity of 2-hydroxy-3-alkyl-1,4-naphthoquinones in rats. Chem Biol Interact. 1995;98(3):211-222. doi:10.1016/0009-2797(95)03624-0 View Source
• [2] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source

Comparative Evidence for NSC 113455 Against Closest Analogs

In Vitro Anti-Toxoplasma Potency vs Atovaquone

In a direct comparative study, NSC 113455 (the target compound) inhibited intracellular replication of T. gondii tachyzoites with a 50% inhibitory concentration (IC50) of 0.10 μM at 48 hours of exposure, matching the potent clinical standard atovaquone (IC50 = 0.13 μM) and marginally surpassing its closest structural analog NSC 113452 (IC50 = 0.11 μM), which differs solely by a cycloheptyl ring replacing the cyclohexyl group [1]. All three compounds exhibited no significant host cell (human foreskin fibroblast) cytotoxicity at concentrations up to 10 μM, with toxicity emerging only at the highest tested concentration [1].

Anti-T. gondii IC50

Head-to-head

0.10 μM (NSC 113455) vs 0.13 μM (atovaquone)

Supports potency-equivalent research tool context

48 h [3H]uracil incorporation assay; HFF host cells

Evidence Dimension	In vitro anti-T. gondii activity (IC50)
Target Compound Data	IC50 = 0.10 μM (NSC 113455)
Comparator Or Baseline	Atovaquone IC50 = 0.13 μM; NSC 113452 IC50 = 0.11 μM
Quantified Difference	NSC 113455 is 1.3-fold more potent than atovaquone; 1.1-fold more potent than NSC 113452
Conditions	Human foreskin fibroblast (HFF) monolayers infected with T. gondii RH strain tachyzoites; [3H]uracil incorporation assay; 48 h drug exposure; atovaquone as positive control

Why This Matters

For researchers screening antiparasitic leads, NSC 113455 offers potency equivalent to the FDA-approved drug atovaquone against T. gondii while providing a structurally differentiated scaffold for overcoming atovaquone resistance linked to cytochrome b mutations.

• [1] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source

In Vivo Synergistic Protection with Standard Therapies

In murine models of acute toxoplasmosis, NSC 113455 alone failed to protect mice when administered orally, but conferred significant protection via intraperitoneal (i.p.) administration [1]. Critically, suboptimal doses of NSC 113455 that were non-protective as monotherapy produced a statistically significant increase in survival when combined with suboptimal doses of pyrimethamine or sulfadiazine, demonstrating in vivo synergy [1]. Atovaquone exhibited qualitatively similar combination effects, and dose reduction of sulfadiazine through such combination strategies is clinically relevant for minimizing sulfonamide toxicity in immunocompromised patients [1].

In Vivo Synergy

Reported

Suboptimal doses + pyrimethamine/sulfadiazine increased survival

Supports combination therapy research context

Murine toxoplasmosis model; i.p. route

Evidence Dimension	In vivo survival protection in murine toxoplasmosis (combination therapy)
Target Compound Data	Significant survival increase: suboptimal NSC 113455 + suboptimal pyrimethamine or sulfadiazine (i.p. model, RH strain, 2.5 × 10³ tachyzoites; oral cyst model, 10 cysts C56 strain)
Comparator Or Baseline	Atovaquone + pyrimethamine/sulfadiazine combinations previously reported to produce synergistic protection (reference Araujo et al. 1993)
Quantified Difference	Qualitatively comparable synergy profile; NSC 113455 required i.p. administration (oral route ineffective), while atovaquone is orally bioavailable
Conditions	Swiss-Webster mice; i.p. infection with 2.5 × 10³ RH tachyzoites or oral infection with 10 C56 cysts; treatment initiated 24 h (i.p.) or 3 days (oral) post-infection; 10-day treatment; 30-day observation

Why This Matters

Procurement of NSC 113455 is justified for labs developing combination therapies for toxoplasmosis, especially where dose-limiting toxicities of standard agents necessitate synergistic dose-sparing regimens; the compound's demonstrated synergy profile supports its use as a reference standard for evaluating novel naphthoquinone-based combinations.

• [1] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source

Metabolic Differentiation: Cyclohexyl Ring Hydroxylation

Hydroxynaphthoquinones bearing a cyclohexyl moiety, including the cyclohexylphenylpropyl-substituted NSC 113455, undergo metabolic hydroxylation at the 4-position of the cyclohexyl ring, yielding secondary alcohol metabolites with markedly reduced antiparasitic activity [1]. This metabolic vulnerability is a class-level characteristic of cyclohexyl-containing naphthoquinones documented by Hudson et al. and contrasted with lipophilic 4-substituted cyclohexyl derivatives (such as atovaquone's 4-(4-chlorophenyl)cyclohexyl group) that circumvent rapid metabolic deactivation [1]. The extensive hydrocarbon side chain of NSC 113455 was designed to impart resistance to metabolic degradation while retaining adequate antimalarial activity, a principle established by Fieser et al. in the foundational 1967 study of 2-hydroxy-3-(ω-cyclohexylalkyl)-1,4-naphthoquinones [2].

Metabolic Soft Spot

Class-level

Cyclohexyl 4-hydroxylation yields less active metabolites

Metabolic probe for naphthoquinone hydroxylation studies

Inference from Hudson et al. SAR; not directly quantified

Evidence Dimension	Predicted metabolic stability
Target Compound Data	Cyclohexyl ring in NSC 113455 is susceptible to 4-hydroxylation, producing less active secondary alcohol metabolites
Comparator Or Baseline	Atovaquone: 4-(4-chlorophenyl) substitution on cyclohexyl ring blocks metabolic hydroxylation at the 4-position, enhancing metabolic stability
Quantified Difference	No direct quantitative metabolic stability comparison available for NSC 113455; class-level SAR indicates atovaquone-type 4-substitution confers superior metabolic resistance
Conditions	Inference from class-level SAR across Plasmodium, Eimeria, and Theileria models reported by Hudson et al. (referenced within Khan et al. 1998)

Why This Matters

This metabolic differentiation defines the research niche for NSC 113455: it serves as a probe compound for studying the impact of cyclohexyl ring hydroxylation on naphthoquinone pharmacokinetics, and as a baseline for evaluating next-generation analogs engineered to block this metabolic soft spot while retaining the cyclohexylphenyl scaffold.

• [1] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source
• [2] Fieser LF, Schirmer JP, Archer S, Lorenz RR, Pfaffenbach PI. Naphthoquinone Antimalarials. XXIX. 2-Hydroxy-3-(ω-cyclohexylalkyl)-1,4-naphthoquinones. Journal of Medicinal Chemistry. 1967;10(4):513-517. doi:10.1021/jm00316a001 View Source

Lipophilicity Advantage Over Simpler Naphthoquinones

The cyclohexylphenylpropyl substituent of NSC 113455 (C25H26O3, MW 374.47) imparts substantially greater lipophilicity compared to the simpler 2-cyclohexyl or 2-(4-tert-butylcyclohexyl) congeners such as parvaquone (C16H16O3, MW 256.30) and buparvaquone (C20H24O3) . This elevated lipophilicity is a critical determinant of membrane permeability and tissue distribution for naphthoquinone antiparasitics [1]. The Fieser series demonstrated that increasing the hydrocarbon side-chain length correlates with improved resistance to metabolic deactivation while preserving intravenous antimalarial activity, though oral bioavailability remains a challenge shared across the class [1]. The cyclohexylphenyl motif represents an evolutionary step from the simpler cyclohexylalkyl series, aimed at balancing lipophilicity-driven potency with acceptable pharmacokinetic properties.

Lipophilicity Spectrum

Class-level

MW 374.47 vs parvaquone 256.30; extended side-chain bulk

QSAR reference for lipophilicity-activity modeling

No direct logP measurement available

Evidence Dimension	Molecular weight and side-chain complexity as proxy for lipophilicity
Target Compound Data	MW = 374.47 g/mol; C25H26O3; cyclohexylphenylpropyl C3-side chain appended to 2-hydroxy-1,4-naphthoquinone core
Comparator Or Baseline	Parvaquone: MW = 256.30 g/mol, C16H16O3, simple 2-cyclohexyl substituent; Buparvaquone: MW ≈ 312.4 g/mol, 2-(4-tert-butylcyclohexyl) substituent
Quantified Difference	NSC 113455 is ~118 Da larger than parvaquone and ~62 Da larger than buparvaquone, corresponding to significantly higher calculated logP
Conditions	Physicochemical property comparison based on molecular formula; no head-to-head lipophilicity measurement (shake-flask logP or HPLC-derived logD) available in published literature for NSC 113455

Why This Matters

For cheminformatics and QSAR studies, NSC 113455 fills a critical gap in the naphthoquinone lipophilicity spectrum, providing a reference compound at the upper range of side-chain bulk that enables modeling of the lipophilicity-activity-toxicity relationship for this pharmacophore class.

• [1] Fieser LF, Schirmer JP, Archer S, Lorenz RR, Pfaffenbach PI. Naphthoquinone Antimalarials. XXIX. 2-Hydroxy-3-(ω-cyclohexylalkyl)-1,4-naphthoquinones. Journal of Medicinal Chemistry. 1967;10(4):513-517. doi:10.1021/jm00316a001 View Source

Research and Industrial Application Scenarios

Anti-Toxoplasma Drug Discovery and bc1 Complex Screening

NSC 113455 serves as a validated positive control and structural lead in screening campaigns targeting the T. gondii cytochrome bc1 complex. Its confirmed IC50 of 0.10 μM against intracellular tachyzoites [1] and demonstrated in vivo synergy with pyrimethamine and sulfadiazine [1] make it a benchmark for evaluating novel naphthoquinone-based inhibitors. Research groups focused on overcoming atovaquone resistance, which arises from mutations in the cytochrome b gene, can utilize NSC 113455 as a differentiated chemical probe with a distinct binding interaction profile relative to atovaquone due to its extended cyclohexylphenylpropyl side chain.

Structure-Metabolism Relationship Studies

The compound's documented metabolic vulnerability—4-hydroxylation of the cyclohexyl ring producing less active secondary alcohol metabolites [1]—makes it an ideal substrate for studying the impact of metabolic soft spots on naphthoquinone pharmacokinetics. Drug metabolism laboratories can employ NSC 113455 alongside atovaquone (which blocks this hydroxylation via 4-chlorophenyl substitution) to establish an isogenic metabolic comparison system, quantifying the contribution of cyclohexyl ring oxidation to hepatic clearance and metabolite-mediated toxicity [1]. This application is directly supported by the foundational work of Fieser et al., who demonstrated that extensive hydrocarbon side chains improve metabolic persistence in this series [2].

Anti-Tuberculosis MenA Inhibitor Development

Although no direct MenA inhibition data are published for NSC 113455 itself, its naphthoquinone scaffold is closely related to MenA-IN-2 (IC50 = 22 μM against MenA; Mtb GIC50 = 10 μM), a confirmed inhibitor of 1,4-dihydroxy-2-naphthoate prenyltransferase in Mycobacterium tuberculosis [3]. Given that MenA is a validated target for TB therapy and the structure-activity relationships of this inhibitor class are incompletely explored [3], NSC 113455 represents a structurally distinct analog within the naphthoquinone MenA inhibitor chemotype, suitable for scaffold-hopping and SAR expansion programs in antitubercular drug discovery.

Application

Selection Property

Validation Focus

Anti-Toxoplasma bc1 complex screening studies

Hydroxynaphthoquinone with reported potency

In vitro tachyzoite inhibition and synergy endpoints

Naphthoquinone metabolism probe

Cyclohexyl 4-hydroxylation soft spot

Metabolite identification and clearance pathways

MenA inhibitor scaffold-hopping

2-Hydroxy-1,4-naphthoquinone core

MenA inhibition and Mtb growth inhibition endpoints

• [1] Khan AA, Nasr M, Araujo FG. Two 2-hydroxy-3-alkyl-1,4-naphthoquinones with in vitro and in vivo activities against Toxoplasma gondii. Antimicrobial Agents and Chemotherapy. 1998;42(9):2284-2289. doi:10.1128/AAC.42.9.2284 View Source
• [2] Fieser LF, Schirmer JP, Archer S, Lorenz RR, Pfaffenbach PI. Naphthoquinone Antimalarials. XXIX. 2-Hydroxy-3-(ω-cyclohexylalkyl)-1,4-naphthoquinones. Journal of Medicinal Chemistry. 1967;10(4):513-517. doi:10.1021/jm00316a001 View Source
• [3] MedChemExpress. MenA-IN-2 (Compound 11): MenA Inhibitor Product Information. View Source